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Compound of Interest

Compound Name: Epofolate

Cat. No.: B1574328 Get Quote

Welcome to the technical support center for Epofolate (BMS-753493). This resource is

designed for researchers, scientists, and drug development professionals investigating the

therapeutic potential of Epofolate in a preclinical setting. Here you will find troubleshooting

guides and frequently asked questions (FAQs) to address common challenges encountered

during your experiments.

Disclaimer: The clinical development of Epofolate (BMS-753493) was discontinued due to a

lack of demonstrated anti-tumor activity in Phase I/IIa trials.[1] This information is intended for

research purposes only.

Frequently Asked Questions (FAQs)
Q1: What is Epofolate and what is its mechanism of action?

Epofolate (BMS-753493) is a folate receptor-targeted chemotherapeutic agent. It is a

conjugate of a synthetic epothilone analog (BMS-748285) and folic acid.[1] The folic acid

moiety targets the folate receptor-alpha (FRα), which is often overexpressed on the surface of

various cancer cells.[1][2] Upon binding to FRα, Epofolate is internalized by the cancer cell.

Inside the cell, the active epothilone payload is released, which then acts as a microtubule-

stabilizing agent. This disruption of microtubule dynamics leads to cell cycle arrest and

ultimately, apoptosis.

Q2: What is the rationale for targeting the folate receptor?
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The folate receptor alpha (FRα) is a high-affinity receptor for folic acid that is minimally

expressed in most normal tissues but is frequently overexpressed in a variety of solid tumors,

including ovarian, lung, and breast cancers. This differential expression provides a basis for

selectively delivering cytotoxic agents to cancer cells while minimizing exposure to healthy

tissues, potentially widening the therapeutic window of the conjugated drug.

Q3: What were the key findings from the clinical trials of Epofolate?

Phase I/IIa clinical trials of Epofolate (BMS-753493) in patients with advanced solid tumors

established the maximum tolerated dose (MTD) and identified dose-limiting toxicities. However,

the trials did not demonstrate objective anti-tumor responses, leading to the discontinuation of

its clinical development.[1]

Q4: What is the stability of Epofolate and how should it be handled?

Epofolate is known to be unstable under certain conditions. A study on its degradation

revealed that it is most stable in a pH range of 6.0 to 7.0. It shows instability at both lower and

higher pH values. This is a critical consideration for the preparation of stock solutions and

experimental buffers. For injectable formulations in preclinical studies, a pH between 6 and 7

was suggested as optimal.

Quantitative Data Summary
The following tables summarize key quantitative data for Epofolate (BMS-753493) and its

active epothilone moiety.

Table 1: Clinical Data (Phase I/IIa) for Epofolate (BMS-753493)[1]
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Parameter
Study 1 (Days 1, 4, 8, 11 of
a 21-day cycle)

Study 2 (Days 1-4 of a 21-
day cycle)

Starting Dose 5 mg daily 2.5 mg daily

Maximum Tolerated Dose

(MTD)
26 mg 15 mg

Dose-Limiting Toxicities

Fatigue, transaminitis,

gastrointestinal toxicity,

mucositis

Fatigue, transaminitis,

gastrointestinal toxicity,

mucositis, Stevens-Johnson

syndrome (1 patient)

Half-life of conjugated

epothilone
0.2 - 0.6 hours 0.2 - 0.6 hours

Table 2: Preclinical Data for Epofolate (BMS-753493) and its Active Moiety (BMS-748285)

Parameter Value Species/System Reference

IC50 of BMS-748285 <1 nmol/L In vitro [3]

Maximum Tolerated

Dose of BMS-748285
2.2 nmol/kg Mice [3]

Plasma AUC of BMS-

748285 after BMS-

753493 administration

245.9 ng·h/mL Mice [3]

Plasma AUC of BMS-

748285 after BMS-

748285 administration

645.1 ng·h/mL Mice [3]

Experimental Protocols & Troubleshooting Guides
In Vitro Cytotoxicity Assay
This protocol outlines a general procedure for assessing the cytotoxic effects of Epofolate on

cancer cell lines.
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Experimental Workflow:

Preparation
Assay Data Analysis

Cell Culture
(FR-positive and FR-negative lines) Seed cells in 96-well plates

Epofolate Stock
Preparation (pH 6-7)

Treat with serial dilutions
of Epofolate Incubate for 72 hours Perform Cell Viability Assay

(e.g., MTT, CellTiter-Glo) Read plate Calculate IC50 values

Preparation Treatment
Endpoint Analysis

Implant FR-positive
tumor cells into mice

Allow tumors to reach
a palpable size

Randomize mice into
treatment groups

Administer Epofolate
(e.g., i.v.)

Monitor tumor growth
and body weight

Euthanize mice at
predefined endpoint

Harvest tumors and
normal tissues

Analyze tumor volume,
biomarkers, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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